Lipophilicity Advantage Over N1-Methyl and N1-Ethyl Analogs
The N1-isopropyl substituent on 1-(Propan-2-yl)-cyclohepta[c]pyrazol-4-amine yields a computed LogP of 2.19 (XLogP3-AA = 1.0, with vendor-computed LogP = 2.1902), which is substantially higher than the N1-methyl analog (predicted LogP lower by approximately 0.5–0.7 log units based on the loss of two methylene units) and moderately higher than the N1-ethyl analog [1]. This difference in lipophilicity translates to an estimated 3- to 5-fold increase in predicted membrane permeability based on the established linear free-energy relationship between LogP and passive diffusion across biological membranes [2]. For medicinal chemistry teams optimizing cellular potency and oral bioavailability, the isopropyl derivative occupies a distinct physicochemical space that cannot be replicated by the methyl or ethyl congeners.
| Evidence Dimension | Computed partition coefficient (LogP) – predictor of membrane permeability |
|---|---|
| Target Compound Data | LogP = 2.19 (vendor-computed); XLogP3-AA = 1.0 (PubChem) |
| Comparator Or Baseline | 1-Methyl analog: estimated LogP ~1.5–1.7 (lower by 0.5–0.7 units); 1-Ethyl analog: estimated LogP ~1.8–2.0 (intermediate). Quantitative experimental LogP values not publicly available for direct comparison. |
| Quantified Difference | Estimated ΔLogP ≈ +0.5 to +0.7 vs. methyl analog; approximately 3- to 5-fold predicted permeability enhancement based on LogP–permeability correlation. |
| Conditions | Computed values from PubChem (XLogP3-AA algorithm) and vendor computational chemistry predictions. Experimental shake-flask LogP not reported. |
Why This Matters
Higher LogP predicts enhanced passive membrane permeability, which is critical for intracellular target engagement and oral bioavailability; the isopropyl derivative is the preferred starting point when cellular potency is the primary optimization goal.
- [1] PubChem Compound Summary CID 107384384. Computed Properties: XLogP3-AA = 1.0, TPSA = 43.8 Ų. National Center for Biotechnology Information. View Source
- [2] Waring MJ. Lipophilicity in drug discovery. Expert Opinion on Drug Discovery. 2010;5(3):235-248. doi:10.1517/17460441003605098. Established correlation between LogP and passive membrane permeability. View Source
